![molecular formula C17H27N5O3 B2454836 8-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione CAS No. 878421-95-5](/img/structure/B2454836.png)
8-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione
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Description
8-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione is a useful research compound. Its molecular formula is C17H27N5O3 and its molecular weight is 349.435. The purity is usually 95%.
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Scientific Research Applications
Purines and Pyrimidines Synthesis
Research on purines, pyrimidines, and related structures, such as "8-[(2,6-Dimethylmorpholin-4-yl)methyl]-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione," has shown significant applications in synthetic chemistry. These compounds are utilized in creating novel molecular structures with potential biological activities. For instance, studies have demonstrated how derivatives of dimethylpyrimido and purine analogs react with amines, leading to new compounds with unique properties (Gulevskaya, Besedin, & Pozharskii, 1999).
Xanthine Oxidase Inhibition
Compounds related to "this compound" have been studied for their inhibitory activity against xanthine oxidase, an enzyme involved in purine metabolism leading to the production of uric acid. This application is particularly relevant in the context of diseases like gout, where excessive uric acid production is a problem. Cyclodepsipeptides, structurally similar to the compound , have shown excellent inhibitory activity against xanthine oxidase and have potential as anti-inflammatory agents (Šmelcerović et al., 2013).
Antimicrobial Activity
The antimicrobial properties of derivatives close to "this compound" have been explored. A particular study synthesized a novel didepsipeptide, 6-(propan-2-yl)-3-methyl-morpholine-2,5-dione, and found it exhibited antimicrobial activity against several bacterial strains, including Escherichia coli. This suggests potential applications in developing new antimicrobial agents (Yancheva et al., 2012).
Photophysical Properties
Research into the photophysical properties of compounds structurally related to "this compound" indicates potential applications in materials science, particularly in the development of fluorescent probes and sensors. For example, studies on naphthalimide derivatives with piperazine substituents have explored their luminescent properties and potential as pH sensors, due to their ability to exhibit fluorescence in response to changes in environmental pH (Gan et al., 2003).
properties
IUPAC Name |
8-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N5O3/c1-10(2)22-13(9-21-7-11(3)25-12(4)8-21)18-15-14(22)16(23)20(6)17(24)19(15)5/h10-12H,7-9H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLBLGYDHLSWGER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)CC2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.